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Compound of Interest

Compound Name: Tomatidine (hydrochloride)

Cat. No.: B10765669

An In-depth Examination of the Biological Activities of a Promising Steroidal Alkaloid

Introduction

Tomatidine, a steroidal alkaloid aglycone of a-tomatine found in tomatoes, is emerging as a
multifaceted bioactive compound with significant therapeutic potential.[1][2] Extensive
preclinical research has illuminated its diverse pharmacological activities, positioning it as a
compelling candidate for drug discovery and development programs. This technical guide
provides a comprehensive overview of the core biological activities of tomatidine, presenting
key quantitative data, detailed experimental protocols, and visual representations of its
mechanisms of action to support ongoing research efforts.

Anabolic and Anti-Atrophic Effects on Skeletal
Muscle

Tomatidine has demonstrated robust anabolic and anti-atrophic properties in skeletal muscle,
primarily through the activation of the mTORCL1 signaling pathway.[3][4][5] This activity
promotes muscle hypertrophy, enhances strength and exercise capacity, and mitigates muscle
wasting.[3][6]

Quantitative Data: Anabolic Effects
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Signaling Pathway: mTORC1 Activation

Tomatidine stimulates muscle anabolism by activating the mTORC1 pathway, a central
regulator of cell growth and protein synthesis.[3][4] This leads to increased phosphorylation of
downstream targets like S6 kinase (S6K), promoting protein synthesis and mitochondrial
biogenesis, ultimately resulting in muscle cell growth.[3] The effects of tomatidine on muscle
cell growth can be attenuated by the mTORC1 inhibitor rapamycin.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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